(4-((3,5-dimethyl-1H-pyrazol-1-yl)methyl)piperidin-1-yl)(5-nitrofuran-2-yl)methanone

• IUPAC Name: [4-[(3,5-dimethylpyrazol-1-yl)methyl]piperidin-1-yl]-(5-nitrofuran-2-yl)methanone
• InChI: InChI=1S/C16H20N4O4/c1-11-9-12(2)19(17-11)10-13-5-7-18(8-6-13)16(21)14-3-4-15(24-14)20(22)23/h3-4,9,13H,5-8,10H2,1-2H3
• InChI Key: QGARWZRYZFWIJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC2CCN(CC2)C(=O)C3=CC=C(O3)[N+](=O)[O-])C
• Molecular Formula: C16H20N4O4
• Molecular Weight: 332.35 g/mol

Description

The compound contains several functional groups including a pyrazole ring, a piperidine ring, and a nitrofuran group. Pyrazoles are known for their wide range of biological activities. Piperidine is a common motif in many pharmaceuticals and its presence could suggest potential bioactivity. Nitrofurans are a class of drugs typically used for their antimicrobial activity.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The exact structure would need to be determined through techniques such as NMR spectroscopy.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the nitro group, which is electron-withdrawing, and the piperidine and pyrazole rings, which may participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties would be influenced by the functional groups present in the compound. For example, the presence of the nitro group could make the compound more polar.

Scientific Research Applications

Antibacterial and Antimycobacterial Activities

Imidazole derivatives, including this compound, have demonstrated antibacterial and antimycobacterial effects. . Further studies could focus on optimizing their activity and understanding their mechanism of action.

Other Biological Activities

Imidazole-containing compounds have diverse effects, including antipyretic, anti-allergic, antifungal, and antihelmintic activities. Researchers could explore these aspects for this specific compound.

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Siwach, A., & Verma, P. K. (2021). Synthesis and therapeutic potential of imidazole containing compounds. BMC Chemistry, 15(1), 12. Read more

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazole-containing compounds, have been reported to show a broad range of biological activities .

Mode of Action

The exact mode of action of this compound is currently unknown. It’s worth noting that similar compounds have been synthesized and evaluated for anti-tubercular potential against mycobacterium tuberculosis strain .

Biochemical Pathways

Compounds with similar structures have been found to interact with various biochemical pathways, leading to a wide range of biological activities .

Result of Action

Compounds with similar structures have shown potent anti-tubercular activity .

Future Directions

Future research could involve further exploration of the potential biological activities of this compound, given the known activities of pyrazoles and nitrofurans. Additionally, modifications could be made to the structure to enhance its activity or reduce potential toxicity.